3-Amino-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 3-amino-1-[5-(hydroxymethyl)-2,3-dihydroindol-1-yl]propan-1-one
• InChI: InChI=1S/C12H16N2O2/c13-5-3-12(16)14-6-4-10-7-9(8-15)1-2-11(10)14/h1-2,7,15H,3-6,8,13H2
• InChI Key: JBVJUZVBPLBDNH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)CO)C(=O)CCN

Description

3-Amino-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one is a compound that belongs to the indole derivative family. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features an indole ring system, which is a significant heterocyclic structure found in many natural products and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one typically involves the following steps:

Formation of the Indole Ring: The indole ring can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Introduction of the Hydroxymethyl Group: The hydroxymethyl group can be introduced through a hydroxymethylation reaction, where formaldehyde is used as the hydroxymethylating agent.

Amination: The amino group is introduced through a nucleophilic substitution reaction, where an appropriate amine is reacted with the intermediate compound.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to increase yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions .

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Various nucleophiles and electrophiles depending on the desired substitution

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Alcohols

Substitution: Various substituted derivatives depending on the reagents used

Scientific Research Applications

3-Amino-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex indole derivatives.

Biology: It has been studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: The compound is investigated for its potential therapeutic applications in treating various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Amino-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The indole ring system allows the compound to bind with high affinity to multiple receptors, influencing various biological processes . The hydroxymethyl and amino groups contribute to its reactivity and ability to form hydrogen bonds, enhancing its interaction with biological targets .

Comparison with Similar Compounds

Similar Compounds

• 3-(Indolin-1-yl)propan-1-amine
• 1-(Indolin-1-yl)-1-phenyl-3-propan-2-olamines
• 3-(5-amino-1 H -1,2,4-triazol-3-yl)propanamides

Uniqueness

3-Amino-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one is unique due to the presence of both the hydroxymethyl and amino groups on the indole ring system. This combination of functional groups enhances its reactivity and potential biological activities compared to other similar compounds .